![molecular formula C20H18FN5O4 B2781673 2-(2-(3,5-dimethylisoxazol-4-yl)ethyl)-6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-3(2H)-one CAS No. 1396868-72-6](/img/structure/B2781673.png)
2-(2-(3,5-dimethylisoxazol-4-yl)ethyl)-6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-3(2H)-one
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Description
2-(2-(3,5-dimethylisoxazol-4-yl)ethyl)-6-(3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H18FN5O4 and its molecular weight is 411.393. The purity is usually 95%.
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Scientific Research Applications
Transformations and Synthetic Applications
Pyridazinone Transformations : The transformations of pyridazinone rings into various other heterocyclic compounds demonstrate the versatility of pyridazinone scaffolds in synthetic chemistry. For example, the transformation of methyl 3-dimethylamino-2-(1-methoxycarbonyl-4-oxo-4H-pyrido[1,2-a]pyrazin-3-yl)acrylate into imidazo-[1,2-a]pyridines, irmdazo[1,2-a]pyrimidines, and 2-oxa-6a, 10c-diazaaceanthrylenes highlights the potential for creating diverse heterocyclic compounds from pyridazinone derivatives (Kolar, Tislér, & Pizzioli, 1996).
Synthetic Intermediates : Pyridazinones have been used as synthetic intermediates for the formation of new hydrazides, hydrazidoyl chlorides, and the highly reactive nitrile imine species. These intermediates further facilitate the synthesis of substituted 1,2,4,5-tetrazines, 1,2,4-triazoles, and 1,3,4-oxadiazoles, showcasing the utility of pyridazinone moieties in constructing a wide array of heterocyclic compounds with potential biological activities (Shams, 1984).
Potential Applications in Research
Anticancer and Antiangiogenic Properties : Pyridazinone derivatives have been evaluated for their anticancer, antiangiogenic, and antioxidant properties. A series of pyridazinone derivatives exhibited inhibitory effects on the viability of human cancer cell lines, including liver, breast, and leukemia cells. Some compounds demonstrated potent antiangiogenic activity, indicating their potential for research applications in cancer treatment and angiogenesis studies (Kamble et al., 2015).
Antimicrobial and Antioxidant Activities : The synthesis and biological evaluation of various heterocyclic compounds derived from pyridazinone scaffolds have shown antimicrobial and antioxidant activities. These studies highlight the potential of pyridazinone derivatives in developing new antimicrobial agents and exploring their roles in oxidative stress-related research (Abdel, 1991).
Properties
IUPAC Name |
2-[2-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-6-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN5O4/c1-11-14(12(2)29-24-11)8-9-26-18(27)7-5-16(23-26)20-22-19(25-30-20)13-4-6-17(28-3)15(21)10-13/h4-7,10H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZZGFKJDZPMSFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCN2C(=O)C=CC(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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